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Compound of Interest

Compound Name: Isobornyl acetate

Cat. No.: B103746 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Isobornyl acetate, ensuring the protection of personnel and the

integrity of your work. By offering clear, procedural guidance, we aim to be your preferred

source for laboratory safety information, building a foundation of trust that extends beyond the

products we supply.

Essential Safety Information at a Glance
Before handling Isobornyl acetate, it is crucial to be aware of its physical and chemical

properties, as well as its potential hazards. This information, summarized from various safety

data sheets, will enable you to take the necessary precautions.
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Property Value Source(s)

CAS Number 125-12-2 [1]

Appearance Colorless liquid [1][2]

Odor Like pine tree needles [1]

Flash Point 89 °C / 192.2 °F [3]

Boiling Point approx. 215 °C / 419 °F [1]

Density 0.98 g/cm³ (at 20 °C) [1]

Solubility in Water approx. 160 mg/l (at 20 °C) [1]

Primary Hazards
Combustible liquid, Causes

skin irritation
[1][3][4][5]

Toxicity (Oral, Rat) LD50 > 10,000 mg/kg [1]

Toxicity (Dermal, Rat) LD50 > 20,000 mg/kg [1]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling Isobornyl acetate is critical to minimize risks. The following

step-by-step operational plan provides guidance from preparation to disposal.

1. Engineering Controls and Preparation:

Ventilation: Always handle Isobornyl acetate in a well-ventilated area.[4] Local exhaust

ventilation should be used to control vapors.[4]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[2][3][4] "No smoking" policies should be strictly enforced in the handling area.[2][4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[4][6]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear safety glasses with side-shields or chemical splash goggles

that conform to EN166 standards.[1][7]

Hand Protection: Use solvent-resistant gloves, such as nitrile rubber, neoprene, or PVC.[1][2]

[4]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.

[2][3] In case of potential splashing, additional protective clothing may be necessary.

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[2] However, if ventilation is inadequate or if there is a risk of inhaling

vapors, a NIOSH-approved respirator with an organic vapor cartridge should be used.[1][4]

3. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[4]

Good Hygiene: Wash hands thoroughly with soap and water after handling.[4][5] Do not eat,

drink, or smoke in areas where the chemical is used.[4][5]

Spill Management:

Small Spills: Use an inert absorbent material like sand or earth to contain the spill.[4]

Shovel the material into a suitable container for disposal.[3]

Large Spills: Dike the spilled material to prevent it from spreading.[4] Remove all sources

of ignition from the area.[3]

4. Storage:

Container: Keep the container tightly closed when not in use.[1][3]

Location: Store in a cool, dry, and well-ventilated place.[3][4]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

[5]
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5. Disposal Plan:

Waste Product: Dispose of surplus and non-recyclable solutions through a licensed waste

disposal contractor.[8] All disposal methods must be in compliance with local, state, and

federal regulations.[1][8]

Contaminated PPE and Materials: Any PPE, cleaning materials, or containers that have

come into contact with Isobornyl acetate should be treated as hazardous waste and

disposed of accordingly.[8] Do not flush into surface water or the sanitary sewer system.[3]

Visualizing the Safe Handling Workflow
To further clarify the operational procedures, the following diagram illustrates the logical steps

for safely handling Isobornyl acetate.
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Start: Prepare for Handling

Step 1: 
 Implement Engineering Controls 
 (Ventilation, No Ignition Sources)

Step 2: 
 Don Appropriate PPE 

 (Gloves, Goggles, Lab Coat)

Step 3: 
 Handle Isobornyl Acetate 

 (Avoid Contact, Good Hygiene)

Spill Occurs?

Step 3a: 
 Manage Spill 

 (Absorb, Contain, Clean)

Yes

Step 4: 
 Store Properly 

 (Cool, Dry, Ventilated, Closed Container)

No

Step 5: 
 Dispose of Waste 

 (Licensed Contractor, Follow Regulations)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Isobornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

